2-methyl-1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-imidazole

• IUPAC Name: 1-methyl-4-(2-methylimidazol-1-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C10H10N6/c1-7-11-3-4-16(7)10-8-5-14-15(2)9(8)12-6-13-10/h3-6H,1-2H3
• InChI Key: UAZYZXXJKWCHTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=NC3=C2C=NN3C
• Molecular Formula: C10H10N6
• Molecular Weight: 214.23 g/mol

Description

The compound “2-methyl-1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-imidazole” belongs to a class of organic compounds known as naphthalenes. It is a derivative of pyrazolo[3,4-d]pyrimidine, which is a fused nitrogen-containing heterocyclic ring system. This compound is considered as a privileged core skeleton in biologically active compounds and is a bioisostere of natural purine.

Synthesis Analysis

The synthesis of this compound involves a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine scaffolds. The synthesis was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields.

Molecular Structure Analysis

The molecular structure of this compound is related to pyrazolopyrimidine, which is a fused nitrogen-containing heterocyclic ring system. The 1H-NMR spectra showed signals near δ 9.7-9.8 and 9.4-9.5 ppm, assignable to the pyrimidine and the triazole proton, respectively.

Chemical Reactions Analysis

The chemical reactions of this compound involve the formation of a bond between the C9a carbon and the N1 nitrogen, and between the N2 nitrogen and the C3 carbon.

Scientific Research Applications

The compound is used in the synthesis of fused pyrazolo thiazoles and thiazines. . .

. .

. .

. .

. .

. .

Mechanism of Action

Target of Action

The primary target of the compound 2-methyl-1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-imidazole is the Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from the G1 phase to the S phase .

Mode of Action

2-methyl-1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-imidazole interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, preventing cells from transitioning from the G1 phase to the S phase . As a result, the proliferation of cells, particularly cancer cells, is significantly reduced .

Biochemical Pathways

The inhibition of CDK2 by 2-methyl-1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-imidazole affects the cell cycle pathway . The disruption of this pathway leads to the arrest of cell cycle progression, thereby inhibiting the proliferation of cells . This effect is particularly beneficial in the context of cancer treatment, where uncontrolled cell proliferation is a key characteristic .

Result of Action

The result of the action of 2-methyl-1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-imidazole is the significant inhibition of cell proliferation . This is achieved through the disruption of the cell cycle, leading to cell cycle arrest . In the context of cancer treatment, this can result in the reduction of tumor growth .

Future Directions

The compound has shown significant potential in cancer treatment, targeting tumor cells in a selective manner. It has demonstrated good to moderate anticancer activity against various cancer cell lines. Therefore, future research could focus on exploring its potential as a therapeutic agent in various types of cancer.